Cas no 6905-47-1 (6-methoxypyrazin-2-amine)

• Product Name: 6-methoxypyrazin-2-amine
• CAS No: 6905-47-1
• MF: C₅H₇N₃O
• MW: 125.128580331802
• MDL: MFCD09909689
• CID: 829923
• PubChem ID: 4868193
• Update Time: 2025-11-02

6-methoxypyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-methoxypyrazine
• 6-methoxy-2-Pyrazinamine
• 6-methoxypyrazin-2-amine
• 6-Methoxypyrazinamine
• pyrazinamine, 6-methoxy-
• 6-Methoxy-pyrazin-2-ylamine
• 2-PYRAZINAMINE, 6-METHOXY-
• PubChem17504
• 2-Amino-6-methoxy-pyrazine
• 6-(methyloxy)-2-pyrazinamine
• YGFNVCMGUHJLRU-UHFFFAOYSA-N
• EBD52198
• AB54770
• RP00776
• TRA0067840
• SY010731
• ST2409567
• AB
• (R)-11b,16a,17,21-Tetrahydroxypregna-1,4-diene-3,20-dionecyclic16,17-acetalwithcyclohexanecarboxaldehyde21-isobutyrate
• Z1198261569
• MFCD09909689
• AMY5640
• 6905-47-1
• SCHEMBL1011504
• AKOS005146121
• EN300-129555
• FT-0696100
• A9155
• J-518860
• DS-10480
• 2-Amino-6-methoxypyrazine, 95%
• CS-W013517
• AC-31898
• DTXSID00406669
• DB-000545
• 6-methoxypyrazin-2-amine2-Pyrazinamine, 6-methoxy-

• MDL： MFCD09909689
• Inchi： 1S/C5H7N3O/c1-9-5-3-7-2-4(6)8-5/h2-3H,1H3,(H2,6,8)
• InChI Key： YGFNVCMGUHJLRU-UHFFFAOYSA-N
• SMILES： O(C)C1C=NC=C(N)N=1

Computed Properties

• Exact Mass: 125.05900
• Monoisotopic Mass: 125.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 88.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 61

Experimental Properties

• Density: 1.224±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 112 ºC (cyclohexane )
• Boiling Point: 266.1±35.0 ºC (760 Torr),
• Flash Point: 114.8±25.9 ºC,
• Solubility: Dissolution (95 g/l) (25 º C),
• PSA: 61.03000
• LogP: 0.64860

6-methoxypyrazin-2-amine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Methoxypyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Methoxypyrazines

Additional information on 6-methoxypyrazin-2-amine

6-Methoxypyrazin-2-amine (CAS No. 6905-47-1): A Comprehensive Overview of Properties, Applications, and Market Trends

6-Methoxypyrazin-2-amine (CAS No. 6905-47-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic amine, featuring a methoxy-substituted pyrazine core, serves as a crucial building block in the synthesis of various bioactive molecules. Its molecular formula C₅H₇N₃O and molecular weight of 125.13 g/mol make it an interesting subject for researchers exploring nitrogen-containing heterocycles.

The compound's structural uniqueness lies in its pyrazine ring system, where the 6-methoxy group and 2-amino substituent create distinct electronic properties. This configuration enables 6-methoxypyrazin-2-amine to participate in various chemical reactions, particularly in nucleophilic substitution and condensation reactions. Recent studies highlight its potential as a precursor in the development of novel antimicrobial agents and central nervous system (CNS) active compounds, aligning with current pharmaceutical trends toward targeted therapies.

In the agrochemical sector, derivatives of 6-methoxypyrazin-2-ylamine have shown promise as potential plant growth regulators and pest control agents. The compound's ability to modulate biological pathways makes it valuable for developing next-generation sustainable agricultural chemicals, a hot topic in the era of climate-smart agriculture. Researchers are particularly interested in its potential to create low-environmental-impact pesticides that address current concerns about food security and environmental sustainability.

The synthesis of 6-methoxypyrazin-2-amine typically involves nucleophilic aromatic substitution reactions on appropriately substituted pyrazine precursors. Modern synthetic approaches emphasize green chemistry principles, utilizing catalytic methods and environmentally benign solvents. These advancements respond to the growing demand for sustainable chemical production methods in both academic and industrial settings.

From a commercial perspective, the market for pyrazine derivatives like 6-methoxypyrazin-2-amine has shown steady growth, driven by increasing R&D investments in pharmaceutical and agricultural sectors. The compound's CAS registry number 6905-47-1 serves as a unique identifier in global chemical databases, facilitating international trade and regulatory compliance. Current market analysis suggests growing demand for such specialty fine chemicals in emerging economies with expanding pharmaceutical industries.

Quality control of 6-methoxypyrazin-2-amine typically involves advanced analytical techniques including HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications, where even minor impurities can significantly impact drug efficacy and safety. The analytical data also helps researchers understand the compound's structure-activity relationships when developing new derivatives.

Recent patent literature reveals innovative applications of 6-methoxypyrazin-2-amine derivatives in areas such as neurological disorder treatments and metabolic disease management. These developments align with current healthcare priorities addressing aging populations and lifestyle-related diseases. The compound's versatility as a synthetic intermediate continues to attract attention from medicinal chemists exploring targeted drug design approaches.

Storage and handling of 6-methoxypyrazin-2-amine require standard laboratory precautions for amine-containing compounds. While not classified as highly hazardous, proper storage in cool, dry conditions away from strong oxidizers ensures long-term stability. These practical considerations are particularly relevant for research institutions and small-scale manufacturers working with this specialty chemical.

The future outlook for 6-methoxypyrazin-2-amine appears promising, with ongoing research exploring its potential in material science applications beyond traditional pharmaceutical uses. Its ability to form coordination complexes with metals suggests possible applications in catalysis and functional materials. As synthetic methodologies advance and molecular understanding deepens, this compound will likely continue to play a significant role in chemical innovation across multiple disciplines.

For researchers and industry professionals seeking detailed technical information about 6-methoxypyrazin-2-amine (6905-47-1), comprehensive data is available through major chemical databases and scientific literature repositories. The compound's well-characterized properties and established synthetic routes make it an accessible starting point for various medicinal chemistry and agrochemical development projects, particularly those focusing on heterocyclic compound optimization.